Cas no 1261918-29-9 (Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)

• Product Name: Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
• CAS No: 1261918-29-9
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18314492
• CID: 1219625
• PubChem ID: 53220166
• Update Time: 2025-04-20

Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
• DTXSID70684937
• Methyl 3'-cyano-4-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
• MFCD18314492
• 1261918-29-9
• 2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
• 2-CYANO-4-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL

• MDL： MFCD18314492
• Inchi： 1S/C15H10FNO3/c1-20-15(19)12-7-10(2-4-13(12)16)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
• InChI Key： WNYNIOCWAJQHDR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 271.06447134g/mol
• Monoisotopic Mass: 271.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.3Ų